![molecular formula C14H16N4O4S B5796936 ethyl (4-{[(4-methyl-2-pyrimidinyl)amino]sulfonyl}phenyl)carbamate](/img/structure/B5796936.png)
ethyl (4-{[(4-methyl-2-pyrimidinyl)amino]sulfonyl}phenyl)carbamate
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Overview
Description
Ethyl (4-{[(4-methyl-2-pyrimidinyl)amino]sulfonyl}phenyl)carbamate, also known as E404, is a chemical compound used in scientific research. It is a member of the carbamate family of compounds and is commonly used as a reagent in biochemical and physiological experiments.
Mechanism of Action
The mechanism of action of ethyl (4-{[(4-methyl-2-pyrimidinyl)amino]sulfonyl}phenyl)carbamate is not fully understood. However, it is known to inhibit the activity of certain enzymes, such as phosphodiesterases and carbonic anhydrases. This compound is also known to affect the activity of ion channels and transporters.
Biochemical and Physiological Effects
This compound has a range of biochemical and physiological effects. It has been shown to inhibit the activity of phosphodiesterases, which can lead to an increase in intracellular levels of cyclic nucleotides. This compound has also been shown to inhibit the activity of carbonic anhydrases, which can affect the regulation of acid-base balance in the body. This compound has been shown to affect the activity of ion channels and transporters, which can affect cellular signaling pathways.
Advantages and Limitations for Lab Experiments
Ethyl (4-{[(4-methyl-2-pyrimidinyl)amino]sulfonyl}phenyl)carbamate has several advantages for lab experiments. It is a relatively inexpensive reagent that is widely available. This compound is also stable and can be stored for long periods of time. However, there are also limitations to the use of this compound in lab experiments. It is important to use this compound at the appropriate concentration, as higher concentrations can lead to non-specific effects. This compound can also be toxic at high concentrations, so care must be taken when handling the compound.
Future Directions
For research on ethyl (4-{[(4-methyl-2-pyrimidinyl)amino]sulfonyl}phenyl)carbamate include the development of new compounds, new synthetic methods, and the use of this compound as a potential therapeutic.
Synthesis Methods
Ethyl (4-{[(4-methyl-2-pyrimidinyl)amino]sulfonyl}phenyl)carbamate is synthesized through a multi-step process that involves several chemical reactions. The starting material for the synthesis is 4-aminobenzenesulfonyl chloride, which is reacted with 4-methyl-2-pyrimidinylamine to produce 4-{[(4-methyl-2-pyrimidinyl)amino]sulfonyl}phenylamine. This intermediate is then reacted with ethyl chloroformate to produce this compound.
Scientific Research Applications
Ethyl (4-{[(4-methyl-2-pyrimidinyl)amino]sulfonyl}phenyl)carbamate is widely used in scientific research as a reagent for biochemical and physiological experiments. It is commonly used as a tool to study the activity of enzymes and proteins. This compound is also used to study the effects of drugs on cellular signaling pathways and the regulation of gene expression.
properties
IUPAC Name |
ethyl N-[4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl]carbamate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N4O4S/c1-3-22-14(19)17-11-4-6-12(7-5-11)23(20,21)18-13-15-9-8-10(2)16-13/h4-9H,3H2,1-2H3,(H,17,19)(H,15,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QAYKXNOITQFROJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)NC1=CC=C(C=C1)S(=O)(=O)NC2=NC=CC(=N2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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